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Compound of Interest

Compound Name: Vinylzinc bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with reactive organometallic reagents such as vinylzinc
bromide. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure research environment.

Hazard Identification and Classification

Vinylzinc bromide is an organozinc reagent that is typically prepared in situ from vinyl
Grignard reagents and zinc halides. While specific hazard data for vinylzinc bromide is limited
due to its reactive nature, a conservative approach dictates treating it with the same
precautions as other air- and moisture-sensitive and potentially pyrophoric organometallic
compounds. The hazards of its common precursors, vinyl bromide and zinc bromide, should
also be carefully considered.

Signal Word: Danger
Primary Hazards:

o Pyrophoric and Water-Reactive: May ignite spontaneously in air and reacts violently with
water and other protic solvents.

e Organometallic Hazards: Can be toxic and corrosive.[1]
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e Precursor Hazards (Vinyl Bromide): Extremely flammable gas, may cause cancer, and is
harmful if swallowed.[2][3][4]

e Precursor Hazards (Zinc Bromide): Causes severe skin burns and eye damage.[5][6]

Physical and Chemical Properties

Quantitative safety data for vinylzinc bromide is not extensively available due to its in-situ
generation. The following tables summarize computed data for vinylzinc bromide and

experimental data for its precursors.

Table 1. Computed Physical Properties of Vinylzinc Bromide

Property Value

Molecular Formula C2Hs3Brzn

Molecular Weight 172.3 g/mol [7]

IUPAC Name bromozinc(1+);ethene[7]
CAS Number 121825-35-2[8]

Source: PubChem. Data is computed and should be used for estimation purposes.

Table 2: Physicochemical and Safety Data of Vinyl Bromide

Property Value

Boiling Point 16 °C (60.8 °F)[2]

Melting Point -139 °C (-218.2 °F)[2]
Flash Point 13 °C (55.4 °F)[2]
Autoignition Temperature 530 °C (986 °F)[2]

Vapor Pressure 1551 mmHg at 37.8 °C[2]
Vapor Density 3.8 (vs ain)[2]
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Source: Sigma-Aldrich

Table 3: Safety Data of Zinc Bromide

Property Value

Melting Point 394 °C (741.2 °F)

Boiling Point 697 °C (1287 °F)

Hazards Corrosive, causes severe skin burns and eye

damage.[5][6]

Source: Fisher Scientific, NJDOH

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling vinylzinc bromide and its

precursors.

Equipment

Specifications

Eye Protection

Chemical splash goggles and a face shield.

Hand Protection

Flame-retardant gloves (e.g., Nomex®) worn
under chemical-resistant gloves (e.qg., nitrile or

neoprene).

Body Protection

Flame-retardant lab coat.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. For emergencies, a self-
contained breathing apparatus (SCBA) may be

necessary.[3]

Operational Plan: Safe Handling and Storage

Storage:

» Store in a cool, dry, well-ventilated area, away from sources of ignition.[3][9]
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» Keep containers tightly sealed under an inert atmosphere (e.g., nitrogen or argon).
» Store away from incompatible materials such as water, acids, and oxidizing agents.[10]
Handling:

o Preparation: Before starting, ensure all glassware is oven-dried and cooled under an inert
atmosphere. All solvents and reagents must be anhydrous.

 Inert Atmosphere: All manipulations of vinylzinc bromide must be performed under an inert
atmosphere using Schlenk line techniques or in a glovebox.

o Syringes and Needles: Use clean, dry syringes and needles for transferring solutions. Purge
with an inert gas before use.

o Temperature Control: The preparation of vinylzinc bromide is often exothermic and should
be performed at low temperatures (e.g., 0 °C to -78 °C) to control the reaction rate.[11]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Brush off any solid material. Immediately flush
) the affected area with copious amounts of water
Skin Contact ) )
for at least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[9]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate
medical attention.[5][9]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[5]

Spill Response Plan

A minor spill of a dilute solution of vinylzinc bromide can be managed by trained laboratory
personnel. For large spills or any spill involving fire, evacuate the laboratory and contact
emergency services immediately.

Caption: Step-by-step procedure for quenching and disposing of vinylzinc bromide waste.
Waste Container Labeling:

» All waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name of the contents (e.g., "Quenched Vinylzinc Bromide in Toluene/Water").

» Follow your institution's specific guidelines for hazardous waste labeling and disposal. [12]
[13] By adhering to these safety protocols and operational plans, you can significantly
mitigate the risks associated with handling vinylzinc bromide, ensuring a safer laboratory
environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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